molecular formula C8H18N4 B8774675 4a,8a-Dimethyldecahydropyrazino[2,3-b]pyrazine CAS No. 75804-30-7

4a,8a-Dimethyldecahydropyrazino[2,3-b]pyrazine

Cat. No. B8774675
CAS RN: 75804-30-7
M. Wt: 170.26 g/mol
InChI Key: LQWQILRMAADMQS-UHFFFAOYSA-N
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Description

4a,8a-Dimethyldecahydropyrazino[2,3-b]pyrazine is a useful research compound. Its molecular formula is C8H18N4 and its molecular weight is 170.26 g/mol. The purity is usually 95%.
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properties

CAS RN

75804-30-7

Product Name

4a,8a-Dimethyldecahydropyrazino[2,3-b]pyrazine

Molecular Formula

C8H18N4

Molecular Weight

170.26 g/mol

IUPAC Name

4a,8a-dimethyl-1,2,3,4,5,6,7,8-octahydropyrazino[2,3-b]pyrazine

InChI

InChI=1S/C8H18N4/c1-7-8(2,11-5-3-9-7)12-6-4-10-7/h9-12H,3-6H2,1-2H3

InChI Key

LQWQILRMAADMQS-UHFFFAOYSA-N

Canonical SMILES

CC12C(NCCN1)(NCCN2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound was prepared in 37% yield by reacting ethylenediamine with biacetyl according to the method of Stetter, Chem. Ber. 86, 69 (1953).
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